Cas no 2229493-56-3 (4-(3-fluoro-2-methylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(3-fluoro-2-methylphenyl)-2-methylbutanoic acid
• CAS No: 2229493-56-3
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5850255
• PubChem ID: 165882066
• Update Time: 2025-05-26

4-(3-fluoro-2-methylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-methylphenyl)-2-methylbutanoic acid
• EN300-1798381
• 2229493-56-3

• Inchi： 1S/C12H15FO2/c1-8(12(14)15)6-7-10-4-3-5-11(13)9(10)2/h3-5,8H,6-7H2,1-2H3,(H,14,15)
• InChI Key： LMEOCVPFFTUJFI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-fluoro-2-methylphenyl)-2-methylbutanoic acid

4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid: A Comprehensive Overview

4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid, also known by its CAS number 2229493-56-3, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of carboxylic acids, specifically substituted butanoic acids, and exhibits a unique combination of functional groups that contribute to its diverse chemical properties. The molecule consists of a butanoic acid backbone with a fluorophenyl group attached at the fourth position, along with a methyl substituent at the second position. This structure not only influences its physical and chemical properties but also opens up possibilities for various applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the fluorophenyl group, which is then coupled with an appropriately substituted alkyl chain to form the carboxylic acid moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving yields and reducing reaction times.

One of the most notable applications of 4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid is in drug discovery. The compound's structure makes it an ideal candidate for exploring interactions with various biological targets, such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and antifungal drug development. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation.

In addition to its pharmaceutical applications, 4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid has shown promise in materials science. Its ability to form stable esters and amides makes it a valuable building block for constructing advanced polymers and surfactants. Researchers have also investigated its use in developing biodegradable plastics, which align with current trends toward sustainable materials.

The physical properties of 4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid are equally intriguing. The presence of the fluorophenyl group imparts electronic effects that influence the compound's solubility, stability, and reactivity. Recent spectroscopic studies have provided deeper insights into its molecular geometry and vibrational modes, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 4-(3-Fluoro-2-Methylphenyl)-2-Methylbutanoic Acid, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methods and computational modeling techniques unfold, the potential for this compound to contribute to innovative solutions across various fields remains vast.